Cas no 2028939-64-0 (3-fluoropyrrolidin-1-amine)

• Product Name: 3-fluoropyrrolidin-1-amine
• CAS No: 2028939-64-0
• MF: C₄H₉FN₂
• MW: 104.126064062119
• CID: 5522092
• Update Time: 2026-03-11

3-fluoropyrrolidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinamine, 3-fluoro-
• 3-Fluoropyrrolidin-1-amine
• 3-fluoropyrrolidin-1-amine

• Inchi： 1S/C4H9FN2/c5-4-1-2-7(6)3-4/h4H,1-3,6H2
• InChI Key： YKCVASIMCJSYOE-UHFFFAOYSA-N
• SMILES： N1(N)CCC(F)C1

Additional information on 3-fluoropyrrolidin-1-amine

3-Fluoropyrrolidin-1-Amine (CAS No. 2028939-64-0): A Comprehensive Overview

The compound 3-fluoropyrrolidin-1-amine, identified by the CAS registry number 2028939-64-0, is an intriguing chemical entity with a unique structure and diverse applications. This molecule belongs to the class of fluorinated amines, which have garnered significant attention in recent years due to their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The 3-fluoropyrrolidine ring system, combined with the amine functional group, imparts distinctive chemical properties that make it a valuable compound for research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in the development of bioactive molecules. The introduction of a fluorine atom into the pyrrolidine ring significantly alters the electronic properties and enhances the stability of the molecule. This makes 3-fluoropyrrolidin-1-amine an attractive candidate for designing novel drugs targeting various therapeutic areas, such as central nervous system disorders and cancer.

In terms of synthesis, researchers have explored various methods to efficiently prepare 3-fluoropyrrolidin-1-amine. One common approach involves the fluorination of pyrrolidine derivatives using electrophilic fluorination agents or metal-mediated coupling reactions. These methods not only ensure high yields but also provide opportunities for further functionalization, enabling the creation of complex molecular architectures.

The applications of 3-fluoropyrrolidin-1-amine extend beyond pharmaceuticals. In materials science, this compound has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it a versatile building block for constructing high-performance materials with tailored properties.

From an environmental perspective, understanding the fate and behavior of 3-fluoropyrrolidin-1-amine in natural systems is crucial. Recent eco-toxicological studies have assessed its potential impact on aquatic ecosystems, providing valuable insights into its biodegradation pathways and toxicity profiles. These findings are essential for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, 3-fluoropyrrolidin-1-amine (CAS No. 2028939-64) stands out as a multifaceted chemical entity with promising prospects across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and industrial applications.